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Compound of Interest

Compound Name: Vanillyl alcohol

Cat. No.: B149863

For Immediate Release

This technical guide provides a comprehensive overview of the key physical properties of
vanillyl alcohol (4-hydroxy-3-methoxybenzyl alcohol), a compound of significant interest in the
fields of flavor chemistry, polymer science, and pharmaceutical development. This document is
intended for researchers, scientists, and drug development professionals, offering a
consolidated resource of its fundamental physicochemical characteristics, with a particular
focus on its melting and boiling points.

Core Physical Properties of Vanillyl Alcohol

Vanillyl alcohol is an organic compound derived from vanillin and is classified as a member of
the guaiacols and benzyl alcohols.[1][2] It presents as a white to off-white or tan crystalline
powder with a mild, sweet, and vanilla-like odor.[1][3][4] The following table summarizes the
key quantitative physical properties of vanillyl alcohol, compiled from various reputable
sources.
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Property Value Units References
Melting Point 110 - 117 °C 5161171
113 °C [8](9]

114 - 115 °C [1]

112 - 115 °C [2][4][10]

Boiling Point 293 °C [51081[°1
312 - 313 °C [1131[4]

313.1 °C [5][10]

Molecular Formula CsH1003 [1][5]

Molecular Weight 154.16 g/mol [1112]1[5]
Density 1.2+0.1 g/cm3 [5]

Flash Point 142.78 °C [4]
143.2 °C [10]

Vapor Pressure 0.000216 mmHg @ 25°C [3][4][10]

Soluble in hot water,
Solubility organic solvents, and [11161[7]

oils.

Experimental Protocols for Physical Property
Determination

The accurate determination of melting and boiling points is crucial for the identification and
purity assessment of chemical compounds. The following sections detail the standard
methodologies for these measurements.

Determination of Melting Point

The capillary method is a widely accepted and standard technique for determining the melting
point of a solid organic compound.
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Principle: A small, finely powdered sample of the substance is heated at a controlled rate. The

temperature at which the substance transitions from a solid to a liquid is observed and

recorded as the melting point. Pure crystalline solids typically exhibit a sharp melting point,

while impurities can lead to a depression and broadening of the melting range.

Apparatus:

Melting point apparatus (e.g., Thiele tube with a heating oil bath or a digital melting point
device)

Capillary tubes (sealed at one end)
Calibrated thermometer or temperature probe

Mortar and pestle

Procedure:

Sample Preparation: A small amount of the vanillyl alcohol sample is finely powdered using
a mortar and pestle.

Capillary Tube Loading: The open end of a capillary tube is pressed into the powdered
sample. The tube is then inverted and tapped gently to pack the sample into the sealed end,
aiming for a sample height of 2-3 mm.

Apparatus Setup: The loaded capillary tube is attached to a thermometer, ensuring the
sample is level with the thermometer bulb. This assembly is then placed in the heating bath
of the melting point apparatus.

Heating: The apparatus is heated gently. A rapid heating rate can be used initially to
approach the expected melting point, but the rate should be slowed to 1-2°C per minute as
the melting point is neared to ensure accuracy.

Observation and Recording: The temperature at which the first drop of liquid appears (the
onset of melting) and the temperature at which the entire sample becomes a clear liquid
(completion of melting) are recorded. This range is the melting point of the sample.
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Sample Preparation Measurement it Completion
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Caption: Workflow for Melting Point Determination.

Determination of Boiling Point

For liquid compounds or solids that can be melted without decomposition, the boiling point can
be determined using several methods, including the distillation method and the Thiele tube
method.

Principle: The boiling point is the temperature at which the vapor pressure of a liquid equals the
surrounding atmospheric pressure. At this temperature, the liquid converts into a vapor.

Apparatus:

e Small test tube or fusion tube

o Capillary tube (sealed at one end)

e Thiele tube or similar heating apparatus
» Heating fluid (e.g., mineral oil)

o Calibrated thermometer

e Bunsen burner or hot plate

Procedure:

o Sample Preparation: A small amount of the liquid sample (or molten solid) is placed in a
small test tube.
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o Capillary Inversion: A capillary tube, sealed at one end, is placed into the test tube with the
open end submerged in the liquid.

e Apparatus Setup: The test tube is attached to a thermometer and immersed in a heating bath
(like a Thiele tube). The liquid level in the test tube should be below the level of the heating
fluid.

e Heating: The apparatus is heated gently and uniformly.

» Observation: As the temperature rises, air trapped in the capillary tube will expand and exit
as bubbles. When the boiling point is reached, a continuous and rapid stream of bubbles will
emerge from the capillary tube.

o Recording: The heat source is removed, and the liquid is allowed to cool. The temperature at
which the bubbling stops and the liquid begins to be drawn back into the capillary tube is
recorded as the boiling point.

Measurement Completion
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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